REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[N:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.[Al+3].[Cl-].[Cl-].[Cl-].Br[CH2:16][C:17](Br)=O.[NH2:20][C:21]([NH2:23])=[S:22]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:5]([C:16]3[N:20]=[C:21]([NH2:23])[S:22][CH:17]=3)=[CH:6][NH:7][C:8]2=[N:9][CH:10]=1 |f:1.2.3.4|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=CNC2=NC1
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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[Al+3].[Cl-].[Cl-].[Cl-]
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Name
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Quantity
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0.41 mL
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Type
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reactant
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Smiles
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BrCC(=O)Br
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Name
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Quantity
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0.36 g
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Type
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reactant
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Smiles
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NC(=S)N
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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BrC=1C=C2C(=NC1)NC=C2C=2N=C(SC2)N
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |